molecular formula C6H4Br2S B8762808 2-(2,2-Dibromoethenyl)thiophene

2-(2,2-Dibromoethenyl)thiophene

Cat. No.: B8762808
M. Wt: 267.97 g/mol
InChI Key: VZAKMVINLRXAFZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,2-Dibromoethenyl)thiophene is a useful research compound. Its molecular formula is C6H4Br2S and its molecular weight is 267.97 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H4Br2S

Molecular Weight

267.97 g/mol

IUPAC Name

2-(2,2-dibromoethenyl)thiophene

InChI

InChI=1S/C6H4Br2S/c7-6(8)4-5-2-1-3-9-5/h1-4H

InChI Key

VZAKMVINLRXAFZ-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)C=C(Br)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Mix carbon tetrabromide (49.8 g, 150 mmol) and methylene chloride (75 mL) and cool to 0° C. Add, by dropwise addition, a solution of triphenylphosphine (78.6 g, 300 mmol) in methylene chloride (75 mL). Stir at 0° C. for 30 minutes. Add, by dropwise addition, a solution of 2-thiophene-carboxaldehyde (8.75 g, 78.8 mmol) in methylene chloride (75 mL). Remove the cooling bath and stir at room temperature until the reaction is complete. Pour onto ethyl ether and water, separate the organic layer and dry (MgSO4). Filter and evaporate the solvent in vacuo. Purify by silica gel chromatography to yield the title compound.
Quantity
49.8 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
78.6 g
Type
reactant
Reaction Step Two
Quantity
8.75 g
Type
reactant
Reaction Step Three
Quantity
75 mL
Type
solvent
Reaction Step Four
Quantity
75 mL
Type
solvent
Reaction Step Five

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